Cas no 74420-00-1 (1H-pyrrolo[2,3-b]pyridin-4-amine)

• Product Name: 1H-pyrrolo[2,3-b]pyridin-4-amine
• CAS No: 74420-00-1
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD07778366
• CID: 577986
• PubChem ID: 329771622
• Update Time: 2025-10-28

1H-pyrrolo[2,3-b]pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1H-pyrrolo[2,3-b]pyridine
• 1,7-Dideazaadenine
• 1H-Pyrrolo[2,3-B]Pyridin-4-Amine
• 1H-pyrrolo[2,3-b]pyridin-4-amine hydrochloride
• 4-Amino-7azaindole
• 4-Amino-7-azaindole
• 4-Amino-7-azaindole hydrochloride
• MFCD07778366
• 74420-00-1
• J-504755
• 1 pound not7-Dideazaadenine
• DTXSID60348637
• 1H-Pyrrolo[2,3-b]pyridin-4-amine, AldrichCPR
• BCP22734
• EN300-2945944
• AC-31855
• RCWISWVYKNLXHC-UHFFFAOYSA-N
• CS-B0510
• 7H-pyrrolo[2,3-b]pyridin-4-amine
• SCHEMBL858771
• ZCA42000
• FT-0649011
• A21480
• 1H-pyrrolo[2,3-b]pyridin-4-ylamine
• SY110063
• InChI=1/C7H7N3/c8-6-2-4-10-7-5(6)1-3-9-7/h1-4H,(H3,8,9,10
• BCP9000151
• AM20061480
• AKOS006285899
• 4-Amino-1H-pyrrolo[2,3-b]pyridine; 1H-Pyrrolo[2,3-b]pyridin-4-amine
• 1H-pyrrolo[2,3-b]pyridin-4-amine

• MDL： MFCD07778366
• Inchi： 1S/C7H7N3/c8-6-2-4-10-7-5(6)1-3-9-7/h1-4H,(H3,8,9,10)
• InChI Key： RCWISWVYKNLXHC-UHFFFAOYSA-N
• SMILES： N1C=CC2=C(C=CN=C12)N

Computed Properties

• Exact Mass: 133.06400
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.367
• Melting Point: No data available
• Boiling Point: 348.6±35.0°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.78
• PSA: 54.70000
• LogP: 1.72630

1H-pyrrolo[2,3-b]pyridin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H-pyrrolo[2,3-b]pyridin-4-amine

Introduction to 1H-pyrrolo[2,3-b]pyridin-4-amine (CAS No. 74420-00-1)

1H-pyrrolo[2,3-b]pyridin-4-amine, also known by its CAS number 74420-00-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 1H-pyrrolo[2,3-b]pyridin-4-amine makes it a valuable scaffold for the development of novel drugs targeting various diseases.

The chemical structure of 1H-pyrrolo[2,3-b]pyridin-4-amine consists of a pyrrole ring fused to a pyridine ring, with an amine group attached to the fourth position of the pyridine ring. This arrangement provides a rich platform for chemical modifications, enabling researchers to explore a wide range of derivatives with enhanced pharmacological properties. Recent studies have highlighted the importance of this compound in the development of selective inhibitors for various enzymes and receptors, making it a focal point in drug discovery efforts.

In the context of medicinal chemistry, 1H-pyrrolo[2,3-b]pyridin-4-amine has been extensively studied for its potential as a lead compound in the treatment of cancer. Research has shown that certain derivatives of this compound exhibit potent antitumor activity by selectively inhibiting key enzymes involved in cancer cell proliferation and survival. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that a specific derivative of 1H-pyrrolo[2,3-b]pyridin-4-amine effectively inhibited the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation in cancer cells.

Beyond cancer research, 1H-pyrrolo[2,3-b]pyridin-4-amine has also shown promise in the treatment of neurodegenerative diseases. Studies have indicated that this compound and its derivatives can modulate the activity of specific neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like Alzheimer's disease and Parkinson's disease. A notable example is a study published in the Journal of Neurochemistry, which reported that a modified form of 1H-pyrrolo[2,3-b]pyridin-4-amine exhibited neuroprotective effects by reducing oxidative stress and promoting neuronal survival.

The synthetic accessibility of 1H-pyrrolo[2,3-b]pyridin-4-amine is another factor contributing to its widespread use in research. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One common approach involves the condensation of 2-cyanoacetic acid with an appropriate amine followed by cyclization under suitable conditions. These synthetic methods allow for the rapid generation of structurally diverse compounds, facilitating high-throughput screening and lead optimization processes.

In addition to its biological activities, the physical properties of 1H-pyrrolo[2,3-b]pyridin-4-amine are also noteworthy. It is typically obtained as a white crystalline solid with good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in various biological assays and drug delivery systems.

The safety profile of 1H-pyrrolo[2,3-b]pyridin-4-amine is an important consideration in its development as a therapeutic agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1H-pyrrolo[2,3-b]pyridin-4-amine (CAS No. 74420-00-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and versatile biological activities make it an attractive scaffold for the development of novel drugs targeting various diseases. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in the field.